Cas no 4054-54-0 (2-Dodecanol, 1-amino-)

2-Dodecanol, 1-amino- is a primary amino alcohol with a 12-carbon alkyl chain, offering a unique combination of hydrophobic and hydrophilic properties due to its amphiphilic structure. This compound is characterized by its amino group at the primary carbon position, which enhances its reactivity in chemical synthesis, particularly in the formation of amides, esters, and other derivatives. Its long alkyl chain contributes to solubility in organic solvents, making it useful in surfactant applications, corrosion inhibitors, and as an intermediate in specialty chemical synthesis. The presence of both functional groups allows for versatile modifications, enabling tailored applications in pharmaceuticals, agrochemicals, and material science.

2-Dodecanol, 1-amino- structure

Product Name:2-Dodecanol, 1-amino-

CAS No:4054-54-0

MF:C₁₂H₂₇NO

MW:201.348883867264

MDL:MFCD09260506

CID:1515191

PubChem ID:18332275

Update Time:2025-06-07

2-Dodecanol, 1-amino- Chemical and Physical Properties

Names and Identifiers

- 2-Dodecanol, 1-amino-
- 1-AMINO-DODECAN-2-OL
- SCHEMBL380548
- 4054-54-0
- 1-aminododecan-2-ol
- MFCD09260506
- F94394
- CHEMBL239470
- VIXJLJIOHUCFAI-UHFFFAOYSA-N
- AKOS015151129
- MDL： MFCD09260506
- Inchi： 1S/C12H27NO/c1-2-3-4-5-6-7-8-9-10-12(14)11-13/h12,14H,2-11,13H2,1H3
- InChI Key： VIXJLJIOHUCFAI-UHFFFAOYSA-N
- SMILES： OC(CN)CCCCCCCCCC

Computed Properties

Exact Mass: 201.20941
Monoisotopic Mass: 201.209264485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 10
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 46.2Å²

Experimental Properties

PSA: 46.25

2-Dodecanol, 1-amino- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB286172-1 g	1-Amino-dodecan-2-ol	4054-54-0		1g	€638.50	2023-04-26
abcr	AB286172-1g	1-Amino-dodecan-2-ol; .	4054-54-0		1g	€638.50	2025-04-18

2-Dodecanol, 1-amino- Related Literature

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2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

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